Cas no 1806056-68-7 (3-Amino-5-bromo-2-(difluoromethyl)-4-nitropyridine)
1806056-68-7 structure
Product Name:3-Amino-5-bromo-2-(difluoromethyl)-4-nitropyridine
CAS No:1806056-68-7
MF:C6H4BrF2N3O2
MW:268.01566696167
CID:4851591
Update Time:2023-08-19
3-Amino-5-bromo-2-(difluoromethyl)-4-nitropyridine Chemical and Physical Properties
Names and Identifiers
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- 3-Amino-5-bromo-2-(difluoromethyl)-4-nitropyridine
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- Inchi: 1S/C6H4BrF2N3O2/c7-2-1-11-4(6(8)9)3(10)5(2)12(13)14/h1,6H,10H2
- InChI Key: ABECMKGFLVZCJK-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C(F)F)C(=C1[N+](=O)[O-])N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 226
- XLogP3: 1.9
- Topological Polar Surface Area: 84.7
3-Amino-5-bromo-2-(difluoromethyl)-4-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029071865-1g |
3-Amino-5-bromo-2-(difluoromethyl)-4-nitropyridine |
1806056-68-7 | 97% | 1g |
$1,549.60 | 2022-04-01 |
3-Amino-5-bromo-2-(difluoromethyl)-4-nitropyridine Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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